1-(4-Prop-2-ynylpiperazin-1-yl)ethanone
Cat. No. B2413908
M. Wt: 166.224
InChI Key: IUAFKLWCODTXIO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
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REACTION_SMILES
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[CH2:1]([C:2]#[CH:3])[N:4]1[CH2:5][CH2:6][NH:7][CH2:8][CH2:9]1.[CH3:10][C:11]([Cl:12])=[O:13]>>[CH2:1]([C:2]#[CH:3])[N:4]1[CH2:5][CH2:6][N:7]([C:11]([CH3:10])=[O:13])[CH2:8][CH2:9]1
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Inputs
Step One
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
|
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Smiles
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C#CCN1CCNCC1
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Name
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|
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Quantity
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Extracted from reaction SMILES
|
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Type
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reactant
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Smiles
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CC(=O)Cl
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Outcomes
Product
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Name
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Type
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product
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Smiles
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C#CCN1CCN(C(C)=O)CC1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
